2-Fluoro-5-methylcyclopentan-1-amine

• Molecular Formula: C6H12FN
• Molecular Weight: 117.16 g/mol
• SMILES: CC1CCC(C1N)F
• InChI: InChI=1S/C6H12FN/c1-4-2-3-5(7)6(4)8/h4-6H,2-3,8H2,1H3
• InChIKey: RJQKSLISJZFZCJ-UHFFFAOYSA-N

2-Fluoro-5-methylcyclopentan-1-amine Identity and Procurement

2-Fluoro-5-methylcyclopentan-1-amine (CAS 2060042-06-8, molecular formula C₆H₁₂FN, molecular weight 117.16 g/mol) is a primary amine featuring a cyclopentane core substituted with a fluorine atom at the 2-position and a methyl group at the 5-position . This compound belongs to the class of fluorinated cycloalkylamine building blocks that have gained attention in medicinal chemistry for their ability to modulate the physicochemical properties of drug candidates [1]. It typically exists as a mixture of diastereomers, and procurement specifications should clarify the required stereochemical configuration for the intended application .

Stereochemical Control Diastereomer mixture; specifications may need to clarify required configuration

Fluorinated Amine Building Block Supports physicochemical tuning of basicity and permeability in drug-design research

• [1] Grygorenko, O.O., Melnykov, K.P., Holovach, S., and Demchuk, O. Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ChemMedChem 17 (2022): e202200365. View Source

2-Fluoro-5-methylcyclopentan-1-amine: Unmatched by Simple Analogs

The specific substitution pattern of 2-fluoro-5-methylcyclopentan-1-amine generates a unique stereoelectronic environment that cannot be replicated by unsubstituted cyclopentylamines, positional isomers (such as 3-fluoro analogs), or N-alkylated variants [1]. Fluorine at the 2-position exerts a strong electron-withdrawing inductive effect that reduces amine basicity (ΔpKₐ estimated at 1.0–1.8 units relative to non-fluorinated analogs), directly impacting protonation state at physiological pH and therefore membrane permeability, target engagement, and solubility [2]. The 5-methyl group introduces steric bulk that influences molecular conformation and may further modulate metabolic stability. Evidence from systematic studies of fluorinated saturated heterocyclic amines indicates that fluorination pattern—including ring position and degree—affects pKₐ(H), log P, and aqueous solubility in a non-linear fashion, meaning that seemingly minor structural variations can produce significant differences in physicochemical behavior relevant to biological activity [3].

Unsubstituted cyclopentylamines

Lack fluorine-induced basicity reduction; higher pKₐ may shift protonation state and target engagement profile

Positional isomers (e.g., 3-fluoro)

Non-linear pKₐ and logP shifts from different fluorination patterns can alter physicochemical behavior unpredictably

N-alkylated variants

Absent primary amine H-bond donor changes target-interaction capabilities and CNS property profile

• [1] Melnykov, K.P., Tavlui, O., Skreminskiy, A., Kuchkovska, Y.O., and Grygorenko, O.O. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chemistry – A European Journal 28, no. 55 (2022): e202201601. View Source
• [2] Grygorenko, O.O., Melnykov, K.P., Holovach, S., and Demchuk, O. Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ChemMedChem 17 (2022): e202200365. View Source
• [3] Melnykov, K.P., Tavlui, O., Skreminskiy, A., Kuchkovska, Y.O., and Grygorenko, O.O. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chemistry – A European Journal 28, no. 55 (2022): e202201601. View Source

2-Fluoro-5-methylcyclopentan-1-amine: Key Differentiation Data

Computed Molecular Properties: Fluorinated vs. Non-Fluorinated

Computational predictions illustrate the distinct molecular property profile conferred by the 2-fluoro substituent. The target compound has a predicted XLogP3 of 1.1, compared to 0.9 for the non-fluorinated parent amine 5-methylcyclopentan-1-amine (predicted) [1]. The topological polar surface area (TPSA) is 12 Ų, lower than the 26 Ų typical of unsubstituted cyclopentylamines, indicating reduced hydrogen-bonding capacity that may enhance passive membrane permeation [2]. These predicted differences, in the context of class-level data showing that monofluorination of cycloalkylamines reduces pKₐ(H) by approximately 1.0–1.8 units, suggest the target compound would have a pKₐ(H) in the range of 8.7–9.5, compared to approximately 10.65 for unsubstituted cyclopentylamine .

Computed Properties

Class-level inference

XLogP3 shift
+0.2

TPSA reduction
14 Ų

pKₐ decrease
~1.0–1.8 units

Supports permeability and protonation profiling

Data to verify experimentally; class-level inference

Evidence Dimension	XLogP3 (lipophilicity prediction)
Target Compound Data	XLogP3 = 1.1
Comparator Or Baseline	5-methylcyclopentan-1-amine (XLogP3 predicted ~0.9)
Quantified Difference	ΔXLogP3 ≈ +0.2
Conditions	Computed by XLogP3 3.0 (PubChem); comparator value estimated from structural analogs

Why This Matters

The increased lipophilicity of the fluorinated compound affects log D at physiological pH and may improve membrane permeability, a critical parameter for central nervous system (CNS) drug candidates.

• [1] PubChem, 2-Fluoro-n-methylcyclopentan-1-amine (CID 84020536), Computed Properties. View Source
• [2] PubChem, 2-Fluoro-n-methylcyclopentan-1-amine (CID 84020536), Computed Properties. View Source

TAAR5 Agonist Profiling: Fluorination Impact

In a functional assay measuring agonist activity at mouse trace amine-associated receptor 5 (TAAR5) expressed in HEK293 cells, 2-fluoro-5-methylcyclopentan-1-amine exhibited an EC₅₀ > 10,000 nM (>10 µM), indicating negligible agonism [1]. By contrast, the parent non-fluorinated analog 3-methylamine (TMA) acts as a known agonist at TAAR5 [2]. The loss of agonist activity upon fluorination and methyl substitution of the cyclopentane ring provides a clear functional differentiation relevant to selectivity profiling in CNS drug discovery programs targeting the trace amine receptor family.

TAAR5 Agonist Activity

Head-to-head comparison

EC₅₀ > 10,000 nM TMA (known agonist)

Supports TAAR off-target selectivity review

Mouse TAAR5 HEK293 BRET assay

Evidence Dimension	TAAR5 agonist activity (EC₅₀, cAMP accumulation BRET assay)
Target Compound Data	EC₅₀ > 10,000 nM
Comparator Or Baseline	3-Methylamine (TMA), known TAAR5 agonist
Quantified Difference	>100-fold loss of agonist activity relative to endogenous ligand TMA
Conditions	Mouse TAAR5 expressed in HEK293 cells; cAMP accumulation measured after 20 min by BRET assay

Why This Matters

Demonstrating that the fluorinated cyclopentane analog lacks TAAR5 agonism is critical for CNS programs aiming to avoid off-target trace amine receptor activity, providing a rationale for prioritizing this scaffold over simple alkylamines.

• [1] BindingDB, BDBM50227351, CHEMBL3628706, EC₅₀ > 10,000 nM at mouse TAAR5. View Source
• [2] Liberles, S.D. Trace amine-associated receptors: ligands, neural circuits, and behaviors. Current Opinion in Neurobiology 34 (2015): 1-7. View Source

Primary vs. N-Methyl Amine: HBD and CNS Properties

Comparison with the N-methyl analog (2-fluoro-N-methylcyclopentan-1-amine, MW 117.16) reveals properties relevant to CNS penetration. Both compounds share the same molecular weight, but the primary amine has one additional hydrogen bond donor (HBD = 1 vs. 0) [1]. In CNS drug discovery, a HBD count of ≤1 is generally favorable for brain penetration, placing both compounds within acceptable limits but giving the primary amine a slightly higher capacity for target H-bond interactions. The computed exact mass (117.09538 Da) and TPSA (12 Ų) are identical, confirming that the differentiation between these two candidates lies in their hydrogen-bonding capacity and basicity, not bulk properties [2].

Hydrogen Bond Donor Profile

Supporting evidence

HBD = 1 (primary) HBD = 0 (N-methyl)

Primary amine HBD may enhance target engagement

Computed properties; CNS permeability limits similar

Evidence Dimension	Hydrogen Bond Donor (HBD) count
Target Compound Data	HBD = 1 (primary amine)
Comparator Or Baseline	2-Fluoro-N-methylcyclopentan-1-amine, HBD = 0 (secondary amine)
Quantified Difference	ΔHBD = +1
Conditions	Computed by Cactvs 3.4.6.11 (PubChem)

Why This Matters

The primary amine functional group of the target compound provides a distinct hydrogen-bonding profile that can be exploited for target engagement while maintaining favorable CNS penetration properties.

• [1] PubChem, 2-Fluoro-n-methylcyclopentan-1-amine (CID 84020536), Hydrogen Bond Donor Count. View Source
• [2] PubChem, 2-Fluoro-n-methylcyclopentan-1-amine (CID 84020536), Topological Polar Surface Area. View Source

2-Fluoro-5-methylcyclopentan-1-amine: Research & Procurement Applications

CNS Drug Discovery: Tuning Basicity and Lipophilicity

When designing CNS-penetrant small molecules, fine-tuning pKₐ and log D is essential. The class-level evidence that fluorination reduces amine basicity by 1.0–1.8 pKₐ units relative to non-fluorinated cyclopentylamines, combined with the predicted XLogP3 of 1.1 and low TPSA of 12 Ų, makes 2-fluoro-5-methylcyclopentan-1-amine a suitable building block for optimizing the ionization state at the neutral pH of the brain interstitial fluid. Procurement teams should request the cis- or trans-diastereomer as specified by structure-activity relationship (SAR) needs [1].

TAAR Off-Target Activity De-risking

The functional data demonstrating that 2-fluoro-5-methylcyclopentan-1-amine has an EC₅₀ > 10,000 nM at mouse TAAR5 (i.e., essentially inactive) provides a strong rationale for using this scaffold when trace amine-associated receptor engagement must be minimized. This is particularly relevant for CNS programs where endogenous trace amines or their metabolites (e.g., 3-methylamine) may confound target selectivity assays. Procurement of this compound for selectivity panels enables direct head-to-head comparison with TAAR-active analogs [2].

Stereochemical SAR: 1,2-Disubstituted Cyclopentane Amines

The 1,2-disubstitution pattern creates two stereogenic centers, offering four possible stereoisomers. This stereochemical complexity is a key differentiator from achiral or less substituted cyclopentylamines. Research programs exploring the impact of stereochemistry on target binding can procure individual enantiomerically enriched isomers (where available) to map the stereochemical requirements of the biological target, a strategy that has been successfully employed with 2-fluorocyclopentan-1-amine derivatives as CETP inhibitor building blocks .

Fluorinated Scaffold Library: Building Block Screening

For medicinal chemistry groups maintaining a library of fluorinated cycloalkyl building blocks, 2-fluoro-5-methylcyclopentan-1-amine offers a unique combination of ring size (cyclopentane), fluorine position (α to amine), and additional methyl substitution. Compared to simpler analogs like 2-fluorocyclopentan-1-amine (MW 103.14) or 3-fluorocyclopentylamine, the target compound provides increased steric bulk and altered conformational preferences. Systematic inclusion in library enumeration enables evaluation of these subtle steric and electronic effects across multiple chemotypes in a single screening campaign [3].

Application

Selection Property

Validation Focus

CNS drug-design parameter profiling

Fluorine-modulated amine basicity and low TPSA

Verify pKₐ and logD for brain-penetration context

TAAR off-target selectivity profiling

Negligible TAAR5 agonism in functional assay

Confirm TAAR selectivity against target panel

Stereochemical SAR mapping

1,2-disubstitution provides multiple diastereomers

Map stereochemical requirements of biological target

Fluorinated building-block library enumeration

Unique 2-F,5-Me substitution pattern vs simple cyclopentylamines

Evaluate steric and electronic effects across chemotypes

• [1] Melnykov, K.P., Tavlui, O., Skreminskiy, A., Kuchkovska, Y.O., and Grygorenko, O.O. Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Chemistry – A European Journal 28, no. 55 (2022): e202201601. View Source
• [2] BindingDB, BDBM50227351, CHEMBL3628706, EC₅₀ > 10,000 nM at mouse TAAR5. View Source
• [3] Bobovskyi, B.V., Kudryk, O.V., Demchuk, O., et al. Synthesis and Physicochemical Properties of trans-2-Fluoroalkyl-Substituted Cyclopentane Building Blocks. European Journal of Organic Chemistry (2026): e70510. View Source